Cas no 82424-94-0 (5-Isothiazolecarboxylicacid, 3-[3-(trifluoromethyl)phenyl]-)

• Product Name: 5-Isothiazolecarboxylicacid, 3-[3-(trifluoromethyl)phenyl]-
• CAS No: 82424-94-0
• MF: C₁₁H₆F₃NO₂S
• MW: 273.231051921844
• CID: 726972
• PubChem ID: 3067924
• Update Time: 2025-04-19

5-Isothiazolecarboxylicacid, 3-[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 5-Isothiazolecarboxylicacid, 3-[3-(trifluoromethyl)phenyl]-
• 3-(3-(Trifluoromethyl)phenyl)-5-isothiazolecarboxylic acid
• 3-[3-(Trifluoromethyl)phenyl]-1,2-thiazole-5-carboxylic acid
• 5-Isothiazolecarboxylic acid, 3-(3-(trifluoromethyl)phenyl)-
• DTXSID80231734
• SCHEMBL8842864
• AKOS015157750
• 3-(3-trifluoromethylphenyl)isothiazole-5-carboxylic acid
• 82424-94-0
• 3-(3-trifluoromethylphenyl)-5-isothiazolecarboxylic acid

• Inchi： 1S/C11H6F3NO2S/c12-11(13,14)7-3-1-2-6(4-7)8-5-9(10(16)17)18-15-8/h1-5H,(H,16,17)
• InChI Key： JBBMPBUPJGSYJG-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC(C2=CC=CC(C(F)(F)F)=C2)=N1

Computed Properties

• Exact Mass: 273.00713409g/mol
• Monoisotopic Mass: 273.00713409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 78.4Ų